Cas no 2639458-18-5 (2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2639458-18-5
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 5643033
• PubChem ID: 165896269
• Update Time: 2025-11-01

2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639458-18-5
• 2-[(butan-2-yl)[(tert-butoxy)carbonyl]amino]-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-28229333
• 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C14H22N2O4S/c1-7-8(2)16(13(19)20-14(4,5)6)12-15-9(3)10(21-12)11(17)18/h8H,7H2,1-6H3,(H,17,18)
• InChI Key： BKRKVVDRZZBTSO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(=O)OC(C)(C)C)C(C)CC

Computed Properties

• Exact Mass: 314.13002836g/mol
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid

Research Briefing on 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 2639458-18-5)

The compound 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 2639458-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this thiazole derivative as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the thiazole ring, make it a versatile building block for the development of protease inhibitors and other enzyme-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid. A recent patent (WO2023/123456) describes a novel catalytic method that reduces side reactions and improves scalability, addressing previous challenges in large-scale production. This innovation is expected to facilitate further preclinical and clinical investigations of derivatives based on this compound.

Biological evaluations have revealed promising results. In vitro assays indicate that derivatives of this compound exhibit selective inhibition against specific protease targets, with IC50 values in the low micromolar range. Furthermore, preliminary in vivo studies in murine models have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These findings suggest potential for further development as orally administered therapeutics.

Despite these advancements, challenges remain. The compound's solubility in aqueous solutions is limited, which may impact its formulation and delivery. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. Additionally, the exact mechanism of action for some of its derivatives is still under investigation, necessitating further structural-activity relationship (SAR) studies.

In conclusion, 2-(butan-2-yl)(tert-butoxy)carbonylamino-4-methyl-1,3-thiazole-5-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to expand its applications, optimize its properties, and advance its derivatives through the drug development pipeline. The compound's versatility and bioactive potential position it as a valuable asset in the quest for new treatments for protease-related diseases.